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This technical guide provides a comprehensive overview of the solubility of thallium in liquid
mercury, presenting quantitative data, detailed experimental protocols, and visualizations of key
processes. The information is intended to support research and development activities where
thallium-mercury systems are of interest.

Quantitative Solubility Data

The solubility of thallium in mercury is temperature-dependent, as illustrated by the thallium-
mercury (Tl-Hg) phase diagram. The liquidus line on this diagram represents the saturation
solubility of thallium in liquid mercury at a given temperature. Below this line, the system
consists of a saturated liquid amalgam and a solid phase. The key features of the TI-Hg system
include the formation of an intermediate phase and two eutectic points.

An intermediate phase with a composition around Tlz2Hgs exists in the solid state.[1] At -79°C,
this intermediate phase is stable for thallium concentrations ranging from 21.4 to 30.7 weight
percent (wt. %).[1] This range expands to 33.7 wt. % thallium at 0°C.[1]

The thallium-mercury system exhibits two eutectic points. One eutectic occurs at a composition
of 8.5 wt. % thallium with a melting point of -60°C.[2] Another eutectic is reported at 8.7 wt. %
thallium with a melting temperature of -59°C.[1] An alloy with 8% thallium in mercury is noted to
have a melting point below -20°C, making it suitable for use in low-temperature thermometers.

[3]
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The following table summarizes the available quantitative data on the solubility and phase

transitions of thallium in mercury:

Temperature (°C)

Thallium
Concentration (wt.
%)

Phase(s) Present

Notes

Range of stability for
the intermediate

-79 21.4-30.7 Liguid + TI2Hgs _
phase at this
temperature.[1]
Liquid + Solid ) )
-60 8.5 ) Eutectic point.[2]
(Eutectic)
Liquid + Solid , _
-59 8.7 ] Eutectic point.[1]
(Eutectic)
Upper limit of the
o intermediate phase
0 up to 33.7 Liquid + TI2Hgs - .
stability at this
temperature.[1]
X-ray investigations
on the structure of
17 Varies Liquid liquid alloys have
been performed at this
temperature.[1]
Used in low-
<-20 8 Liquid temperature

thermometers.[3]

Experimental Protocols

Several experimental methods can be employed to determine the solubility of thallium in

mercury and to characterize the resulting amalgams. These include thermal analysis, vapor

pressure measurements, and electrochemical techniques.
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Determination of Solubility via Thermal Analysis

Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and Cooling
Curve Thermal Analysis (CCTA) are powerful methods for determining the phase transition
temperatures, including the liquidus line which defines the solubility limit.

Objective: To determine the temperature at which a thallium-mercury amalgam of a known
composition begins to solidify upon cooling (liquidus temperature).

Methodology:

e Sample Preparation:
o Prepare a series of thallium-mercury amalgams with varying compositions.
o Weigh precise amounts of high-purity thallium and mercury.
o Combine the metals in a sealed, inert container.

o Heat the mixture to a temperature where both metals are fully liquid and miscible, ensuring
a homogeneous solution. Gentle agitation can aid in homogenization.

o Allow the amalgam to cool to room temperature.

« Differential Scanning Calorimetry (DSC):

o

A small, precisely weighed sample of the amalgam is placed in a DSC sample pan.

o The sample is heated to a temperature well above its expected liquidus temperature to
ensure it is fully molten.

o The sample is then cooled at a controlled rate.
o The DSC instrument records the heat flow from the sample as a function of temperature.

o The onset of the first exothermic peak upon cooling corresponds to the liquidus
temperature for that specific composition.

e Cooling Curve Thermal Analysis (CCTA):
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[e]

A larger sample of the amalgam is placed in a crucible fitted with a thermocouple.

o

The sample is heated to a molten state and then allowed to cool slowly and uniformly.

[¢]

The temperature is recorded as a function of time.

[¢]

A change in the slope of the cooling curve indicates a phase transition. The initial change
in slope from the liquid cooling line corresponds to the liquidus temperature.

By repeating these measurements for a range of compositions, the liquidus line of the phase
diagram can be constructed, providing the solubility of thallium in mercury as a function of
temperature.

Thermodynamic Property Determination via Vapor
Pressure Measurement

The thermodynamic properties of liquid thallium-mercury alloys, which are related to solubility,
can be determined by measuring the partial vapor pressure of mercury above the amalgam.

Objective: To measure the vapor pressure of mercury over a liquid Hg-Tl alloy as a function of
temperature and composition to derive thermodynamic data.

Methodology:

o Apparatus: A specialized apparatus is used, typically consisting of a sealed quartz cell with
two chambers separated by a flexible membrane. One chamber contains the amalgam
sample, and the other is a reference vacuum.

o Sample Preparation: Prepare Hg-TI alloys of known compositions as described previously.
e Measurement:

o Place the amalgam sample in the sample chamber of the quartz cell.

o Evacuate and seal the cell.

o Heat the cell to the desired temperature in a furnace.
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o The vapor pressure of mercury in the sample chamber will cause the membrane to deflect.

o An external pressure is applied to the reference chamber to nullify the deflection, and this
balancing pressure is measured.

o Data Analysis: The measured vapor pressure of mercury over the alloy, compared to the
vapor pressure of pure mercury at the same temperature, allows for the calculation of the
activity of mercury in the alloy. From this, other thermodynamic properties such as the Gibbs
free energy of mixing and enthalpy of mixing can be derived.

Visualizations
Experimental Workflow for Vapor Pressure Measurement

The following diagram illustrates the workflow for determining the thermodynamic properties of
Hg-Tl alloys using the vapor pressure measurement technique.
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Weigh high-purity Tl

Caption: Workflow for vapor pressure measurement of Hg-TI alloys.
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Logical Representation of the Thallium-Mercury Phase
Diagram

This diagram provides a simplified logical representation of the phases present in the thallium-
mercury system at different compositions and temperatures.
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Caption: Logical relationships in the Tl-Hg phase diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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